(125I)-5-Iodo-6-nitro-2-piperazinylquinoline
Overview
Description
(125I)-5-Iodo-6-nitro-2-piperazinylquinoline is a radiolabeled compound that has been widely used in scientific research. It is a derivative of quinoline and is commonly used as a tracer in biochemical and physiological studies.
Scientific Research Applications
1. Radioiodinated Ligand for the Serotonin Transporter
(125I)-5-Iodo-6-nitro-2-piperazinylquinoline, a radioiodinated ligand, has been used for studying the serotonin transporter. This compound is prepared through a reaction involving its N-t-BOC-5-trimethylstannyl precursor and [125I]NaI in the presence of chloramine-T, followed by amine deprotection under acidic conditions. This process, however, results in the formation of a volatile radioactive product, identified as [125I]iodomethane (Zea‐Ponce et al., 1995).
2. Development of Radioligands for Brain Imaging
The synthesis of [123I]- and [125I]5-iodo-6-nitroquipazine, variants of (125I)-5-Iodo-6-nitro-2-piperazinylquinoline, has been reported for potential use as selective serotonin reuptake complex radioligands. These compounds are synthesized through a seven-step sequence and have shown high specific activities and radiochemical purities, indicating their suitability for brain imaging studies (Mathis et al., 1994).
3. In Vivo Imaging of Serotonin Reuptake Sites
In vivo imaging studies have utilized (125I)-5-Iodo-6-nitro-2-piperazinylquinoline for identifying serotonin reuptake sites in the brain. Using single photon emission computed tomography (SPECT) and the 123I-labeled compound, researchers observed rapid brain uptake and slow egress from regions rich in serotonin reuptake sites, suggesting its effectiveness as a SPECT imaging agent (Jagust et al., 1993).
properties
CAS RN |
139593-11-6 |
|---|---|
Product Name |
(125I)-5-Iodo-6-nitro-2-piperazinylquinoline |
Molecular Formula |
C13H13IN4O2 |
Molecular Weight |
382.17 g/mol |
IUPAC Name |
5-(125I)iodanyl-6-nitro-2-piperazin-1-ylquinoline |
InChI |
InChI=1S/C13H13IN4O2/c14-13-9-1-4-12(17-7-5-15-6-8-17)16-10(9)2-3-11(13)18(19)20/h1-4,15H,5-8H2/i14-2 |
InChI Key |
IRGBJHWMPCBAGK-UHFFFAOYSA-N |
Isomeric SMILES |
C1CN(CCN1)C2=NC3=C(C=C2)C(=C(C=C3)[N+](=O)[O-])[125I] |
SMILES |
C1CN(CCN1)C2=NC3=C(C=C2)C(=C(C=C3)[N+](=O)[O-])I |
Canonical SMILES |
C1CN(CCN1)C2=NC3=C(C=C2)C(=C(C=C3)[N+](=O)[O-])I |
synonyms |
(125I)-5-iodo-6-nitro-2-piperazinylquinoline (125I)-5-iodo-6-nitroquipazine 5-I-6-NQP 5-iodo-6-nitro-2-piperazinylquinoline |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![tert-butyl N-(2-methyl-3-azabicyclo[3.1.0]hexan-6-yl)carbamate](/img/structure/B166124.png)
